Cas no 2168128-24-1 (2-amino-4-methylpent-4-ene-1-sulfonyl fluoride)

2-Amino-4-methylpent-4-ene-1-sulfonyl fluoride is a specialized sulfonyl fluoride derivative featuring both an amino group and an unsaturated alkene moiety. This compound is of interest in medicinal chemistry and chemical biology due to its potential as a reactive warhead in covalent inhibitor design. The sulfonyl fluoride group enables selective, irreversible binding to target proteins, while the amino functionality allows for further derivatization. The presence of the methyl-substituted alkene may enhance reactivity or serve as a handle for additional modifications. Its unique structure makes it a valuable intermediate for developing probes or inhibitors, particularly in studies involving serine hydrolases or other nucleophilic enzyme classes.

2-amino-4-methylpent-4-ene-1-sulfonyl fluoride structure

2168128-24-1 structure

Product Name:2-amino-4-methylpent-4-ene-1-sulfonyl fluoride

CAS No:2168128-24-1

MF:C₆H₁₂FNO₂S

MW:181.228384017944

CID:6135418

PubChem ID:165564842

Update Time:2025-06-25

2-amino-4-methylpent-4-ene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- 2-amino-4-methylpent-4-ene-1-sulfonyl fluoride
- 2168128-24-1
- EN300-1577181
- Inchi： 1S/C6H12FNO2S/c1-5(2)3-6(8)4-11(7,9)10/h6H,1,3-4,8H2,2H3
- InChI Key： RNUWCIKYJIFMMP-UHFFFAOYSA-N
- SMILES： S(CC(CC(=C)C)N)(=O)(=O)F

Computed Properties

Exact Mass: 181.05727796g/mol
Monoisotopic Mass: 181.05727796g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 68.5Å²

2-amino-4-methylpent-4-ene-1-sulfonyl fluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1577181-0.05g	2-amino-4-methylpent-4-ene-1-sulfonyl fluoride	2168128-24-1	0.05g	$2009.0	2023-06-04
Enamine	EN300-1577181-0.1g	2-amino-4-methylpent-4-ene-1-sulfonyl fluoride	2168128-24-1	0.1g	$2104.0	2023-06-04
Enamine	EN300-1577181-0.25g	2-amino-4-methylpent-4-ene-1-sulfonyl fluoride	2168128-24-1	0.25g	$2200.0	2023-06-04
Enamine	EN300-1577181-0.5g	2-amino-4-methylpent-4-ene-1-sulfonyl fluoride	2168128-24-1	0.5g	$2296.0	2023-06-04
Enamine	EN300-1577181-1.0g	2-amino-4-methylpent-4-ene-1-sulfonyl fluoride	2168128-24-1	1g	$2391.0	2023-06-04
Enamine	EN300-1577181-2.5g	2-amino-4-methylpent-4-ene-1-sulfonyl fluoride	2168128-24-1	2.5g	$4687.0	2023-06-04
Enamine	EN300-1577181-5.0g	2-amino-4-methylpent-4-ene-1-sulfonyl fluoride	2168128-24-1	5g	$6937.0	2023-06-04
Enamine	EN300-1577181-10.0g	2-amino-4-methylpent-4-ene-1-sulfonyl fluoride	2168128-24-1	10g	$10285.0	2023-06-04
Enamine	EN300-1577181-50mg	2-amino-4-methylpent-4-ene-1-sulfonyl fluoride	2168128-24-1	50mg	$2009.0	2023-09-24
Enamine	EN300-1577181-100mg	2-amino-4-methylpent-4-ene-1-sulfonyl fluoride	2168128-24-1	100mg	$2104.0	2023-09-24